Cas no 2094236-31-2 (1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one)

• Product Name: 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one
• CAS No: 2094236-31-2
• MF: C₁₅H₁₅F₂NO
• MW: 263.282510995865
• CID: 6180811
• PubChem ID: 122160012
• Update Time: 2025-06-15

1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 2094236-31-2
• AKOS033732815
• 1-[2-(2,4-difluorophenyl)piperidin-1-yl]but-2-yn-1-one
• EN300-6644797
• Z2013919287
• 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one

• Inchi： 1S/C15H15F2NO/c1-2-5-15(19)18-9-4-3-6-14(18)12-8-7-11(16)10-13(12)17/h7-8,10,14H,3-4,6,9H2,1H3
• InChI Key： GXADRFLVZDZIGC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CCCCN1C(C#CC)=O)F

Computed Properties

• Exact Mass: 263.11217043g/mol
• Monoisotopic Mass: 263.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one

Comprehensive Overview of 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one (CAS No. 2094236-31-2)

1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one (CAS No. 2094236-31-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of piperidine derivatives, which are widely studied for their biological activities. Its molecular formula and intricate structure make it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

The compound's name highlights its key functional groups: a 2,4-difluorophenyl moiety attached to a piperidine ring, further linked to a but-2-yn-1-one chain. This combination of aromatic and aliphatic components contributes to its versatility in synthetic applications. Researchers often investigate such compounds for their potential roles as enzyme inhibitors or receptor modulators, given the prevalence of fluorinated compounds in modern therapeutics.

In recent years, the demand for fluorinated compounds like 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in drug design, as it can improve binding affinity and pharmacokinetic properties. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized efficacy and minimal side effects.

The synthesis of CAS No. 2094236-31-2 typically involves multi-step organic reactions, including amide coupling and cyclization processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methods are critical for maintaining the compound's integrity in high-throughput screening and lead optimization studies.

From a commercial perspective, 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one is often supplied by specialized chemical manufacturers and research suppliers. Its applications span academic research, pharmaceutical development, and material science. The compound's stability under various conditions makes it suitable for long-term storage and transportation, a key consideration for laboratories and industrial users.

Environmental and safety aspects of CAS No. 2094236-31-2 are also of interest. While not classified as hazardous, proper handling protocols are recommended to avoid unnecessary exposure. Researchers are increasingly focusing on green chemistry principles to minimize waste and energy consumption during its synthesis, reflecting broader industry shifts toward sustainable practices.

In summary, 1-[2-(2,4-Difluorophenyl)piperidin-1-yl]but-2-yn-1-one represents a promising candidate for further exploration in bioactive molecule development. Its structural complexity and functional diversity align with contemporary needs in chemical biology and therapeutic innovation. As research progresses, this compound may find new roles in addressing unmet medical challenges or advancing material engineering solutions.